1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene

• Molecular Formula: C10H12BrNO4
• Molecular Weight: 290.11 g/mol
• IUPAC Name: 1-bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene
• InChI: InChI=1S/C10H12BrNO4/c1-7-5-9(12(13)14)10(6-8(7)11)16-4-3-15-2/h5-6H,3-4H2,1-2H3
• InChI Key: QSUDKJIEVBYKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)OCCOC)[N+](=O)[O-]

Description

1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene is an organic compound with the molecular formula C10H12BrNO4. This compound is characterized by the presence of a bromine atom, a nitro group, and a methoxyethoxy group attached to a benzene ring. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of 1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene typically involves the bromination of 2-methyl-4-nitrobenzene followed by the introduction of the methoxyethoxy group. The reaction conditions often include the use of bromine or a brominating agent in the presence of a catalyst. Industrial production methods may involve large-scale bromination reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The methoxyethoxy group can undergo oxidation to form corresponding aldehydes or carboxylic acids.

Common reagents used in these reactions include sodium borohydride for reduction and potassium permanganate for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene involves its interaction with specific molecular targets. The bromine atom can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The nitro group can participate in redox reactions, affecting cellular processes. The methoxyethoxy group can enhance the compound’s solubility and facilitate its transport within biological systems.

Comparison with Similar Compounds

1-Bromo-5-(2-methoxyethoxy)-2-methyl-4-nitrobenzene can be compared with similar compounds such as:

1-Bromo-2-(2-methoxyethoxy)ethane: This compound has a similar methoxyethoxy group but lacks the nitro and methyl groups.

5-Bromo-2-methoxybenzaldehyde: This compound contains a bromine atom and a methoxy group but has an aldehyde group instead of a nitro group.

1-Bromo-3,6-dioxaheptane: This compound has a similar bromine and methoxyethoxy structure but differs in the overall carbon chain length and functional groups.